Cas no 148289-22-9 (1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine)

• Product Name: 1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine
• CAS No: 148289-22-9
• MF: C₄₈H₉₅NO₉
• MW: 830.269216775894
• CID: 167853
• Update Time: 2023-08-03

1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine Chemical and Physical Properties

Names and Identifiers

• Tetracosanamide,N-[(1S,2S,3R)-1-[(a-D-galactopyranosyloxy)methyl]-2,3-dihydroxyheptadecyl]-
• AGL 525
• Tetracosanamide,N-[1-[(a-D-galactopyranosyloxy)methyl]-2,3-dihydroxyheptadecyl]-,[1S-(1R*,2R*,3S*)]-
• 1-O-(alpha-D-galactopyranosyl)-N-tetracosanylphytosphingosine
• (2S,3S,4R)-1-O-(alpha-D-galactosyl)-N-tetracosanoyl-2-amino-1,3,4-octadecanetriol
• N-[(2S,3S,4R)-1-(alpha-D-galactopyranosyloxy)-3,4-dihydroxyoctadecan-2-yl]tetracosanamide
• Epitope ID:131185
• Q27126716
• 1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine

• Inchi： 1S/C48H95NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-27-29-31-33-35-37-43(52)49-40(39-57-48-47(56)46(55)45(54)42(38-50)58-48)44(53)41(51)36-34-32-30-28-26-16-14-12-10-8-6-4-2/h40-42,44-48,50-51,53-56H,3-39H2,1-2H3,(H,49,52)/t40-,41+,42+,44-,45-,46-,47+,48-/m0/s1
• InChI Key： VYJPNEVPFQSTHX-VFUVZCRHSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]([C@@H]([C@@H](CCCCCCCCCCCCCC)O)O)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 58
• Rotatable Bond Count: 42
• Complexity: 897
• Topological Polar Surface Area: 169